4-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoic acid

• Molecular Formula: C23H26O4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 4-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalene-2-carbonyl)oxybenzoic acid
• InChI: InChI=1S/C23H26O4/c1-14-12-18-19(23(4,5)11-10-22(18,2)3)13-17(14)21(26)27-16-8-6-15(7-9-16)20(24)25/h6-9,12-13H,10-11H2,1-5H3,(H,24,25)
• InChI Key: XUBZEGVXYCHVGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(=O)OC3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C
• Synonyms: AGN 190521; AGN-190521

Description

4-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C23H26O4 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 430 mg (0.94 mmol) of benzyl 4-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthoyloxy)benzoate, 60 mg of 10% palladium on carbon and 6 ml of ethyl acetate was stirred under a hydrogen atmosphere at room temperature for 3 hours. A further 6 ml of ethyl acetate was then added to the reaction mixture and mixture heated at 50° C. for 3 hours. The reaction mixture was then cooled, filtered through celite and the residue washed with 5 ml of warm ethyl acetate. The filtrate was then concentrated in-vacuo and the resultant residue recrystallized from a mixture of ethyl acetate and hexanes to give the title compound as a white, crystalline solid. PMR (CDCl3): δ 1.32 (6H, s), 1.34 (6H, s), 1.72 (4H, s), 2.62 (3H, s), 7.24 (1H, s), 7.32 (2H, d, J~8.2 Hz), 8.13 (1H, s), 8.20 (2H, d, J~8.2 Hz).